Saxitoxin dihydrochloride

• IUPAC Name: [(3aS,4R,10aS)-2,6-diamino-10,10-dihydroxy-3a,4,8,9-tetrahydro-1H-pyrrolo[1,2-c]purin-4-yl]methyl carbamate;dihydrochloride
• InChI: InChI=1S/C10H17N7O4.2ClH/c11-6-15-5-4(3-21-8(13)18)14-7(12)17-2-1-9(19,20)10(5,17)16-6;;/h4-5,19-20H,1-3H2,(H2,12,14)(H2,13,18)(H3,11,15,16);2*1H/t4-,5-,10-;;/m0../s1
• InChI Key: YHAHUGQQOBPXOZ-UIPPETONSA-N
• Canonical SMILES: C1CN2C(=NC(C3C2(C1(O)O)NC(=N3)N)COC(=O)N)N.Cl.Cl
• Isomeric SMILES: C1CN2C(=N[C@H]([C@H]3[C@]2(C1(O)O)NC(=N3)N)COC(=O)N)N.Cl.Cl
• Molecular Formula: C10H19Cl2N7O4
• DSSTOX Substance ID: DTXSID60189042
• Molecular Weight: 372.21 g/mol
• Physical Description: White hygroscopic solid; [Merck Index]
• Solubility: Very soluble in water, Very soluble in methanol; sparingly soluble in ethanol, glacial acetic acid; practically insoluble in lipid solvents, Very soluble in methanol; slightly soluble in ethanol, glacial acetic acid; insoluble in alkalies
• Color/Form: White solid
• CAS No.: 35554-08-6

Description

Saxitoxin dihydrochloride is a potent neurotoxin that is naturally produced by certain species of marine dinoflagellates and cyanobacteria . It is well-known for causing paralytic shellfish poisoning, a serious illness that occurs when humans consume shellfish contaminated by toxic algal blooms . The compound was first isolated from the butter clam, Saxidomus giganteus, which is the origin of its name .

Preparation Methods

Natural Extraction from Marine Organisms

Dinoflagellate and Cyanobacterial Cultivation

STX·2HCl is natively produced by Alexandrium tamarense and Cylindrospermopsis raciborskii. Toxin yields depend on:

• Strain selection : Toxic dinoflagellate strains produce 0.9–116 µM STX analogues .

• Growth conditions : Optimal yields occur at 18°C, salinity 28–32 PSU, and 12:12 light-dark cycles.

• Harvest timing : Maximum STX·2HCl accumulation coincides with late exponential growth phase (Day 21–28) .

Table 1: STX·2HCl Yield from Marine Organisms

Species	Yield (µg/g dry weight)	Purity (%)	Reference
A. tamarense (CCMP 1493)	20.3 ± 1.3	98.5
C. raciborskii (CS-509)	15.8 ± 2.1	95.2

Extracts are filtered (0.22 µm) and stabilized in 0.1 M HCl to prevent carbamoyl group hydrolysis .

Chemical Synthesis

First-Generation Stereoselective Synthesis

The 2007 route by Mulcahy et al. features:

• Nine-membered guanidine intermediate : Formed via Rh-catalyzed C–H amination (72% yield) .

• OsCl₃-mediated oxidation : Converts alkene to ketone in four-electron transfer (89% yield) .

• Final cyclization : Achieves tricyclic core in 4 steps from intermediate 39 .

Second-Generation Ag(I)-Catalyzed Synthesis

The 2011 method improves efficiency:

• Propargyl-bis-guanidine precursor : Enables single-step formation of bicyclic guanidinium ion core .

• Key steps :

  • Silver-(I)-initiated hydroamination cascade (3 rings formed stereoselectively) .

  • Dess-Martin periodinane oxidation (81% yield over final two steps) .

Table 2: Synthetic Routes Comparison

Parameter	Mulcahy (2007)	Ag(I) Method (2011)
Total steps	22	14
Overall yield	11%	24%
Key catalyst	OsCl₃	AgOTf
Purity (HPLC)	97.3%	99.1%

Biosynthetic Engineering

Cyanobacterial Gene Clusters

The sxt cluster (sxtA, sxtG, sxtB) directs STX·2HCl biosynthesis through:

• Methylation : SxtA transfers methyl groups to arginine precursors.

• Claisen condensation : SxtG assembles the tricyclic skeleton.

• Hydroxylation/sulfation : Post-biosynthetic modifications generate analogues.

Fermentation Optimization

Recombinant E. coli expressing sxt genes produces 0.8 µg/L STX·2HCl. Yield enhancements involve:

• Inducer timing : IPTG addition at OD₆₀₀ = 0.6.

• Co-factor supplementation : 2 mM S-adenosylmethionine improves methylation.

Purification and Stabilization

Chromatographic Techniques

• Ion-exchange : Captures STX·2HCl from crude extracts using Dowex 50WX8 resin (pH 3.5) .

• HILIC-MS : Achieves 0.9–116 µM LODs for 15 STX analogues .

Table 3: HILIC-MS Performance Metrics

Parameter	Value
Retention time RSD	<1%
LOD (Int-C’2)	0.9 µM
Recovery rate	92–105%

Analytical Characterization

Quantitative NMR (qNMR)

Certified reference materials (CRM) require:

• Internal standard : Sucrose NIST SRM 17f .

• Purity validation : 54.5 ± 3.5 µmol/kg via ¹H-qNMR .

Mass Spectrometry

• Accurate mass : 371.0876 Da (C₁₀H₁₇N₇O₄·2HCl) .

• Fragmentation pattern : m/z 204 (guanidinium ion), m/z 136 (carbamate) .

Applications in Neuroscience Research

Sodium Channel Studies

• Tritium tracing : ³H-STX·2HCl (25–31 Ci/mmol) binds Naᴠ1.1–1.9 channels with Kᴅ = 2.3 nM .

• Toxicity equivalence : 1 µg STX·2HCl ≈ 3,300 mouse units.

Detoxification Methods

• Alkaline H₂O₂ treatment : Converts >90% STX·2HCl to 2-amino-6-hydroperoxyimino-4-hexanoic acid (AHIPA).

Chemical Reactions Analysis

Oxidation Reactions

STX undergoes oxidation to form fluorescent derivatives critical for detection. Exposure to oxidizing agents like potassium permanganate modifies its functional groups, producing 8-amino-6-hydroxymethyl-iminopurine-3(2H)-propionic acid (AHIPA) , a non-fluorescent compound that becomes highly fluorescent under specific conditions . This reaction is exploited in analytical methods for toxin quantification.

Reaction Parameters	Outcome
Oxidizing agent: KMnO₄ or H₂O₂	Conversion to AHIPA, enabling fluorescence detection (λ<sub>ex</sub>/λ<sub>em</sub> = 330/425 nm)
Temperature: 40°C (optimal)	Increased AHIPA yield compared to lower/higher temperatures
Matrix effects	10 μg/mL detection limit in skim milk; interference in fatty matrices

Hydrolysis and Inactivation

Alkaline conditions with hydrogen peroxide degrade STX·2HCl into non-toxic products. This detoxification pathway is vital for food safety protocols:$$\text{STX 2HCl}\xrightarrow{\text{NaOH H}_2\text{O}_2}\text{AHIPA}+\text{byproducts}$$

Condition	Reaction Rate Constant	Application
Skim milk, 22°C	0.004 min⁻¹	Slower degradation due to matrix effects
Aqueous control, 22°C	0.011 min⁻¹	Faster reaction in simplified systems

pH-Dependent Stability

STX·2HCl stability varies significantly with pH:

• Acidic conditions (pH < 7): Stable as a dication or monocation .
• Neutral/alkaline conditions: Rapid degradation, forming unstable intermediates .

pH	Stability	Dominant Species
2–6	High stability; used in diagnostic kits	Dication (STX²⁺) or monocation (STX⁺)
≥7	Degradation via hydrolysis/oxidation	Unstable free base or decomposition products

Synthetic and Biosynthetic Modifications

STX·2HCl serves as a precursor for analogues through enzymatic or chemical modifications:

• Decarbamoylation: Loss of carbamoyl groups forms decarbamoyl-STX (dcSTX) .
• Hydroxylation: Generates neosaxitoxin (NEO) and gonyautoxins (GTXs) .

Analogues	Structural Change	Toxicity Equivalency Factor (TEF)
Neosaxitoxin (NEO)	Hydroxylation at N1 position	0.92
Gonyautoxin-2 (GTX2)	Sulfation at C11	0.36
Decarbamoyl-STX	Loss of carbamoyl group	0.006

Analytical Derivatization

Chromatographic methods leverage STX’s reactivity for enhanced detection:

• HILIC-MS: Identifies 15 STX analogues and biosynthetic intermediates (e.g., Int-A', Cyclic-C') .
• Post-column derivatization: Fluorescent products enable quantification at ng/mL levels .

Key Findings from Recent Studies:

• Detoxification in Food: STX·2HCl in skim milk is neutralized using NaOH/H₂O₂, achieving >90% conversion to AHIPA within 24 hours .
• Environmental Stability: STX persists in seawater but degrades rapidly in alkaline industrial effluents .
• Biosynthesis: Cyanobacterial gene clusters (e.g., sxtA, sxtG) mediate STX production through methylation, Claisen condensation, and hydroxylation .

Scientific Research Applications

Neurobiological Research

Neuronal Activity Studies

Saxitoxin dihydrochloride is extensively used in neurobiological research to study sodium channels and their role in neuronal excitability. Recent studies have demonstrated that saxitoxin exacerbates neuronal cell death when combined with viral infections such as Zika virus. In a study involving human induced pluripotent stem cell-derived cortical neurons, exposure to saxitoxin resulted in significant reductions in neuronal activity and viability, particularly when co-exposed to Zika virus . This highlights the compound's utility in understanding the mechanisms of neurotoxicity and viral interactions.

Table 1: Effects of Saxitoxin on Neuronal Viability

Concentration (ng/mL)	Neuronal Activity Observed	Cell Viability (%)
0	High	100
6	Moderate	70
12	Low	30

Toxicological Studies

Regulatory Safety Assessments

This compound is crucial in toxicological assessments for food safety, particularly regarding shellfish consumption. A sub-acute feeding study in mice indicated that doses up to 730 µg/kg body weight per day did not produce adverse effects, supporting current regulatory limits for paralytic shellfish toxins . Such studies are essential for establishing safe consumption levels and ensuring public health protection.

Table 2: Sub-Acute Feeding Study Results

Dose (µg/kg bw/day)	Adverse Effects Observed
0	None
730	None

Pharmaceutical Applications

Anesthetic Properties

Saxitoxin has been investigated for its potential as a long-acting anesthetic. A study involving rabbits demonstrated that a single dose of saxitoxin provided effective corneal anesthesia without significant side effects . This suggests that saxitoxin could be developed further for clinical applications in pain management.

Table 3: Anesthetic Efficacy of Saxitoxin

Dosage (µg)	Duration of Anesthesia (hours)	Side Effects Observed
1.2	6	None

Environmental Monitoring

Detection of Toxins in Seafood

This compound is utilized as a standard reference material for calibrating assays that detect paralytic shellfish toxins in seafood. The National Oceanic and Atmospheric Administration (NOAA) and the U.S. Food and Drug Administration (FDA) have established reference materials to ensure accurate monitoring of these toxins in marine environments . This application is critical for safeguarding public health against contaminated seafood.

Table 4: Detection Limits for Saxitoxin in Seafood

Method Used	Detection Limit (fmol)
HPLC	0.38
Mouse Bioassay	Varies

Mechanism of Action

Saxitoxin dihydrochloride exerts its effects by binding with high affinity to voltage-gated sodium channels on cell membranes . This binding inhibits the influx of sodium ions into cells, which suppresses the generation of action potentials and leads to muscle paralysis . The molecular targets of saxitoxin include specific sites on the sodium channel protein, which undergo conformational changes upon toxin binding .

Comparison with Similar Compounds

Saxitoxin dihydrochloride is part of a group of structurally related neurotoxins known as saxitoxins. Similar compounds include:

Neosaxitoxin: Another potent neurotoxin with a similar mechanism of action but different structural modifications.

Gonyautoxins: A group of analogues with varying toxicities and biological activities.

Tetrodotoxin: A chemically different but functionally similar neurotoxin produced by certain species of pufferfish.

Uniqueness: What sets this compound apart is its high affinity for sodium channels and its potent neurotoxic effects at very low concentrations . This makes it a valuable tool in neurophysiological research and a significant concern in public health due to its role in paralytic shellfish poisoning .

Q & A

Basic Research Questions

Q. What are the key chemical identifiers and structural properties of saxitoxin dihydrochloride relevant to analytical workflows?

this compound (CAS No. 35554-08-6) has the molecular formula C₁₀H₁₇N₇O₄·2HCl and a molecular weight of 372.2 g/mol (anhydrous free base: 299.3 g/mol). Its Hill notation and SMILES code are critical for database searches and spectral matching. Researchers should verify purity (>99% via HPLC) and stability (prone to hydrate degradation) when sourcing standards . Structural characterization via NMR or mass spectrometry is recommended to distinguish it from saxitoxin hydrate, which lacks the dihydrochloride moiety .

Q. How does this compound differ from saxitoxin equivalents in regulatory frameworks?

Regulatory limits for paralytic shellfish toxins (PSTs) historically used "saxitoxin equivalents," which include multiple PST derivatives. Transitioning to "this compound equivalents" reduces ambiguity by accounting for the dihydrochloride salt’s molecular mass (372.2 g/mol vs. 299.3 g/mol for the free base). This shift effectively lowers the maximum permitted level (ML) from 0.8 mg/kg to ~0.6 mg/kg, necessitating recalibration of detection methods (e.g., HPLC, LC-MS) to avoid overestimating toxin levels .

Q. What are the best practices for synthesizing or sourcing high-purity this compound for laboratory use?

Researchers should prioritize certified reference materials (CRMs) like NIST RM 8642 , validated for purity and stability. For synthesis, chemoenzymatic routes leveraging cyanobacterial cultures (e.g., Alexandrium spp.) are common, but purification requires ion-exchange chromatography to isolate the dihydrochloride form. Confirm identity via COA (Certificate of Analysis) and cross-check with spectroscopic data .

Advanced Research Questions

Q. How can researchers design experiments to resolve discrepancies in PST quantification when transitioning between saxitoxin equivalents and dihydrochloride units?

Methodological approach:

• Calibration curves : Prepare standards using NIST RM 8642 (this compound) and compare with legacy standards (free base).
• Conversion factor : Apply a multiplier of 0.8 (to convert free base results to dihydrochloride equivalents).
• Inter-laboratory validation : Share data across labs to harmonize ML adjustments, as seen in FSANZ Application A1243 .
• Statistical analysis : Use Bland-Altman plots to assess bias between methods .

Q. What experimental considerations are critical for studying the stability of this compound in aqueous solutions?

Stability studies should:

• Control pH : Use buffered solutions (pH 3–5) to minimize hydrolysis.
• Temperature : Store at –20°C in amber vials to prevent thermal degradation.
• Validation : Conduct accelerated stability testing (e.g., 40°C/75% RH for 6 months) with periodic HPLC analysis. Degradation products (e.g., saxitoxin hydrate) must be quantified to adjust toxicity assessments .

Q. How can researchers optimize LC-MS/MS parameters for detecting this compound in complex matrices like shellfish tissue?

Method optimization steps:

• Ionization : Use ESI+ mode with precursor ion m/z 300.1 → product ions 204.1 and 118.1.
• Sample prep : Acid extraction (0.1M HCl) followed by SPE cleanup (C18 cartridges).
• Matrix effects : Spike recovery tests with internal standards (e.g., decarbamoyl saxitoxin) to correct signal suppression .
• Limit of detection (LOD) : Aim for ≤ 0.1 µg/kg to comply with revised MLs .

Q. What strategies address the lack of ecological toxicity data for this compound in non-target organisms?

While existing data gaps persist (e.g., bioaccumulation potential), researchers can:

• Model systems : Use Daphnia magna or zebrafish embryos for acute toxicity assays (LC₅₀).
• Sublethal endpoints : Measure oxidative stress markers (e.g., glutathione levels) or genomic responses (qPCR for toxin-binding sodium channels).
• Field studies : Monitor benthic communities in PST-impacted estuaries pre/post algal blooms .

Q. Data Contradiction and Harmonization

Q. How should conflicting results from mouse bioassays vs. chemical methods for PST detection be reconciled?

Mouse bioassays overestimate toxicity due to non-specific responses, whereas chemical methods (HPLC/LC-MS) provide precise dihydrochloride quantitation but may miss novel analogs. Mitigation strategies include:

• Hybrid approaches : Combine LC-MS with receptor binding assays (e.g., saxiphilin protein).
• Threshold adjustments : Apply toxicity equivalency factors (TEFs) for individual PSTs .